Cas no 6613-29-2 (Quinoline, 1,2,3,4-tetrahydro-1-propyl-)

• Product Name: Quinoline, 1,2,3,4-tetrahydro-1-propyl-
• CAS No: 6613-29-2
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 396796
• PubChem ID: 6618775
• Update Time: 2025-04-19

Quinoline, 1,2,3,4-tetrahydro-1-propyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2,3,4-tetrahydro-1-propyl-
• 1-propyl-3,4-dihydro-2H-quinoline
• HMS1371H13
• AKOS001636358
• SCHEMBL6197333
• CHEMBL1622331
• 6613-29-2
• DTXSID70425069
• ChemDiv2_000871
• 1-propyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C12H17N/c1-2-9-13-10-5-7-11-6-3-4-8-12(11)13/h3-4,6,8H,2,5,7,9-10H2,1H3
• InChI Key： WLLGJRAQHFVTNJ-UHFFFAOYSA-N
• SMILES： N1(CCC)C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 175.13621
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24